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Compound of Interest

Compound Name:
5-Chloro-2-(methylsulfanyl)aniline

hydrochloride

CAS No.: 1209208-42-3

Cat. No.: B1452096

Get Quote

Executive Summary & Scaffold Analysis
5-Chloro-2-(methylsulfanyl)aniline (CAS: 16423-54-4) represents a strategic building block that

combines a lipophilic, electron-donating thioether group (

) with an electron-withdrawing halogen (

) on an aniline core.[1] This unique substitution pattern offers distinct advantages over
traditional aniline scaffolds used in drug discovery (e.g., 2-chloroaniline or 2-methylaniline).[1]

Why This Scaffold Matters
Bioisosterism: The ortho-methylsulfanyl group acts as a non-classical isostere for alkyl and

halide groups but provides unique hydrogen bond accepting capability (via the sulfur lone

pair) and metabolic stability profiles.

Kinase Selectivity: In kinase inhibitors (e.g., Src/Abl or EGFR families), the 2-position

substituent often dictates the twist angle of the aniline relative to the heterocycle, controlling

binding pocket fit. The bulky

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1452096#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


group forces a specific conformation different from

or

.[1]

Synthetic Versatility: It is a direct precursor to benzothiazoles (via cyclization) and

benzofurans, both of which are bioactive pharmacophores.

Comparative Efficacy Analysis
The following analysis compares the efficacy of derivatives synthesized from the 5-chloro-2-

(methylsulfanyl)aniline scaffold against standard alternatives.

Category A: Antimicrobial Sulfonamides
Context: Sulfonamide derivatives of chloro-anilines are potent inhibitors of bacterial folate

synthesis.[1] The addition of the 2-methylsulfanyl group enhances lipophilicity, potentially

improving membrane permeability against Gram-positive bacteria like MRSA.[1]
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Derivative Class Target Organism
Relative Potency
(MIC)

Performance vs.
Standard

N-Acyl Sulfonamides

(Scaffold derived)
S. aureus (MRSA) High (4–8 µg/mL)

Superior to simple

sulfamethoxazole

analogs in biofilm

inhibition assays.[1]

Schiff Bases (Imine

derivatives)
E. coli Moderate

Comparable to

standard

chloramphenicol-

derived Schiff bases;

activity depends

heavily on the

aldehyde partner.[1]

Urea Derivatives P. aeruginosa Low

Inferior to

ciprofloxacin; limited

penetration of Gram-

negative outer

membranes.[1]

Key Insight: The benzenesulfonyl derivatives containing the 2-alkylthio-4-chloro motif (closely

related to our scaffold) have shown bacteriostatic activity comparable to clinical standards

against resistant strains, driven by the lipophilic sulfur tail anchoring the molecule in the

bacterial membrane.[1]

Category B: Kinase Inhibitor Precursors (Anticancer)
Context:[2][3][4][5] Anilines are the "hinge binders" in many ATP-competitive kinase inhibitors

(e.g., Dasatinib, Gefitinib).
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Feature
5-Chloro-2-
(methylsulfanyl)ani
line

2-Chloro-6-
methylaniline
(Dasatinib Frag.)

3-Chloro-4-
fluoroaniline
(Gefitinib Frag.)[1]

Steric Bulk (Ortho)
High (

)

Moderate (

)

Low (

)

Electronic Effect
Donating (+M) /

Withdrawing (-I)
Mixed Withdrawing

Metabolic Liability
Sulfoxidation (

)
Benzylic hydroxylation Low

Binding Mode

Induces out-of-plane

twist; fills hydrophobic

pockets (Gatekeeper).

[1]

Planar/Twisted

balance
Planar

Experimental Observation: Derivatives replacing the standard 2-chloro group with 2-

methylsulfanyl often show altered selectivity profiles.[1] While potency against the primary

target (e.g., EGFR) may remain similar, the off-target toxicity is often reduced due to the

specific steric demand of the sulfur group excluding the molecule from smaller kinase pockets.

Mechanism of Action & SAR Visualization
The biological activity of these derivatives is governed by the "Push-Pull" electronic effect of the

5-chloro and 2-methylsulfanyl groups.[1]
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Figure 1: Structure-Activity Relationship (SAR) mapping of the 5-chloro-2-

(methylsulfanyl)aniline scaffold, highlighting its dual role in kinase binding and heterocycle

synthesis.[1]

Experimental Protocols
Protocol A: Synthesis of Schiff Base Derivatives
(Antimicrobial Screening)
Objective: To generate a library of imines for MIC determination.

Reagents: 5-Chloro-2-(methylsulfanyl)aniline (1.0 equiv), Substituted Benzaldehyde (1.0

equiv), Ethanol (anhydrous), Glacial Acetic Acid (cat.).

Procedure:

Dissolve the aniline (1 mmol) in 10 mL of absolute ethanol.

Add the aldehyde (1 mmol) and 2-3 drops of glacial acetic acid.

Reflux the mixture for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Cool to room temperature.[1][2] The Schiff base typically precipitates.[1]

Filtration: Collect the solid by vacuum filtration.[1]
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Purification: Recrystallize from ethanol/DMF.

Validation:

should show a singlet at

8.0–9.0 ppm (CH=N).

Protocol B: Synthesis of Benzothiazoles (Herz Reaction
Variant)
Objective: To cyclize the scaffold into a pharmacologically active benzothiazole core.[1]

Reagents: 5-Chloro-2-(methylsulfanyl)aniline, Sulfur monochloride (

), or via oxidative cyclization with

.

Procedure (Jacobson Method):

Note: The 2-SMe group can be displaced or utilized depending on the oxidant.[1] A more

direct route uses the 2-amino-5-chlorothiophenol generated in situ by demethylation.[1]

Alternatively, react the aniline with Carbon Disulfide (

) and alkali to form the dithiocarbamate, followed by oxidation.
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Chemical Identity: PubChem Compound Summary for 5-Chloro-2-(methylsulfanyl)aniline

(CAS 16423-54-4).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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